Cas no 80442-95-1 (ethyl 5-thioxo-L-prolinate)

• Product Name: ethyl 5-thioxo-L-prolinate
• CAS No: 80442-95-1
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 985638
• PubChem ID: 11355773
• Update Time: 2025-04-20

ethyl 5-thioxo-L-prolinate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-thioxo-L-prolinate
• ethyl (2S)-5-sulfanylidenepyrrolidine-2-carboxylate
• NS00061914
• EINECS 279-472-7
• DTXSID301001242
• (S)-ethyl 5-thioxopyrrolidine-2-carboxylate
• Ethyl 5-sulfanyl-3,4-dihydro-2H-pyrrole-2-carboxylate
• 80442-95-1
• MKXRCPKGURCHRF-YFKPBYRVSA-N

• Inchi： 1S/C7H11NO2S/c1-2-10-7(9)5-3-4-6(11)8-5/h5H,2-4H2,1H3,(H,8,11)/t5-/m0/s1
• InChI Key： MKXRCPKGURCHRF-YFKPBYRVSA-N
• SMILES： S=C1CC[C@@H](C(=O)OCC)N1

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives